Cas no 88128-58-9 (1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl-)

1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl- structure
88128-58-9 structure
Product Name:1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl-
CAS No:88128-58-9
MF:C10H19BrO2
MW:251.160662889481
CID:644067
PubChem ID:11807104
Update Time:2025-04-19

1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl-
    • 2-(3-bromopropyl)-2,5,5-trimethyl-1,3-dioxane
    • DTXSID70473207
    • 88128-58-9
    • Inchi: 1S/C10H19BrO2/c1-9(2)7-12-10(3,13-8-9)5-4-6-11/h4-8H2,1-3H3
    • InChI Key: LMXZEIFLUKZZGD-UHFFFAOYSA-N
    • SMILES: BrCCCC1(C)OCC(C)(C)CO1

Computed Properties

  • Exact Mass: 250.05684g/mol
  • Monoisotopic Mass: 250.05684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 18.5Ų
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